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Compound of Interest

Compound Name: 4'-Ethyl-4-biphenylboronic acid
CAS No.: 153035-62-2
Cat. No.: B589639
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

4'-Ethyl-4-biphenylboronic acid is a specialized organic compound that serves as a crucial
building block in modern synthetic chemistry. Its unique biphenyl structure, featuring an ethyl
group, makes it a valuable reagent in the synthesis of complex organic molecules, particularly
in the fields of medicinal chemistry and materials science. This technical guide provides a
comprehensive overview of its chemical properties, applications, and relevant experimental
protocols.

Core Chemical Properties

4'-Ethyl-4-biphenylboronic acid, with the CAS number 153035-62-2, is a white to off-white
crystalline powder.[1] Its chemical structure and key properties are summarized below.
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Property Value Reference(s)

Molecular Formula C14H15BO2 [2]

Molecular Weight 226.08 g/mol [2]
[4-(4-

IUPAC Name ethylphenyl)phenyl]boronic [2]
acid

Melting Point Not available

Boiling Point 401.8 + 48.0 °C (Predicted) [3]
Soluble in polar organic

Solubility solvents like ethanol and [1]
methanol.
Not explicitly available for this
compound. For reference, the
pKa of unsubstituted
phenylboronic acid in water is

pKa

approximately 8.8. The

electronic and steric effects of

the 4'-ethylbiphenyl substituent

would influence this value.

Applications in Research and Development

The primary utility of 4'-Ethyl-4-biphenylboronic acid lies in its application as a key reactant

in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.

This reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-

carbon bonds to construct biaryl and polyaryl structures.[4][5] These motifs are prevalent in a

wide array of biologically active molecules and advanced materials.

Key Application Areas:

o Pharmaceutical Synthesis: It serves as a vital intermediate in the synthesis of active

pharmaceutical ingredients (APIs). The biphenyl scaffold is a common feature in many drug
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candidates, and the ethyl group can provide desirable lipophilicity and metabolic stability.[4]

[6]

o Materials Science: This boronic acid is utilized in the development of organic light-emitting
diodes (OLEDs) and other organic electronic materials. The rigid biphenyl core can be
incorporated into conjugated polymers and small molecules to tune their photophysical and

electronic properties.[6]

Experimental Protocols: Suzuki-Miyaura Coupling

The following is a representative experimental protocol for a Suzuki-Miyaura coupling reaction
using 4'-Ethyl-4-biphenylboronic acid. The specific conditions may require optimization
based on the coupling partner.

Reaction Scheme:
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Reaction Conditions

Pd Catalyst
(e.g., Pd(PPhs)a, Pd(dppf)Clz)
Aryl/Vinyl Halide or Triflate

e (

. . Base
. 4-Aryl-4'-ethylbiphenyl (.9, K2COs, Cs2COs) ]

4'-Ethyl-4-biphenylboronic acid

Solvent
(e.g., Toluene, Dioxane, DMF/H20)
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Preparation
Weigh Reagents:
- 4-Ethyl-4-biphenylboronic acid Prepare Flame-Dried Glassware
- Aryl Halide
- Base
Reaction

Assemble Reaction Flask under Inert Gas

\ 4
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\ 4
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Y

Heat and Stir Reaction Mixture

\ 4

Monitor Reaction Progress (TLC/GC-MS)

Reaction Complete

Work-up &‘rurification

Cool to Room Temperature

\ 4

Dilute and Perform Aqueous Extraction

Y

Dry Organic Layer

\ 4

Concentrate under Reduced Pressure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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